BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of Diallyl 2,2'-oxydiethyl
dicarbonate: A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B089636

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of Diallyl 2,2'-oxydiethyl dicarbonate (CAS No.
142-22-3), a compound commonly used in the production of polymers and optical lenses.
Adherence to these procedures is critical to protect personnel and the environment.

Hazard Profile and Safety Precautions

Diallyl 2,2'-oxydiethyl dicarbonate is classified as harmful if swallowed, a skin irritant, and
very toxic to aquatic life.[1][2][3] Therefore, stringent safety measures must be in place during
handling and disposal.

Personal Protective Equipment (PPE): Before beginning any disposal-related activities, all
personnel must be equipped with the appropriate PPE:

» Eye Protection: Wear tightly fitting safety goggles with side-shields.[2]

e Hand Protection: Chemical-resistant gloves are mandatory. Always inspect gloves for
integrity before use.[2]

» Skin Protection: Wear impervious clothing to prevent skin contact.[2][4]

» Respiratory Protection: If there is a risk of inhalation of mists, vapors, or dust, use a full-face
respirator.[2]
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Step-by-Step Disposal Protocol

The primary method for the disposal of Diallyl 2,2'-oxydiethyl dicarbonate is through a
licensed professional waste disposal service. Do not dispose of this chemical into the
environment, drains, or sanitary sewers, as it is very toxic to aquatic organisms.[1][5]

e Containment:

o Ensure the waste Diallyl 2,2'-oxydiethyl dicarbonate is stored in a suitable, closed, and
clearly labeled container.[2] The container should be kept in a cool, dry, and dark location.

[4]

e Spill Management:

o

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[2]

[6]
o Remove all sources of ignition.[2][6]
o Contain the spill using an inert absorbent material.

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[2]

o Wash the contaminated area thoroughly.[4]

o Contaminated clothing should be removed immediately and washed before reuse.[1][2]

e Waste Collection and Disposal:

o Arrange for the collection of the waste by a licensed hazardous waste disposal company.

o The recommended method of disposal is through an industrial combustion plant or an
appropriate treatment and disposal facility.[1]

o All disposal activities must be conducted in strict accordance with local, state, and federal
environmental regulations.[2][6]
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Quantitative Data Summary

While specific quantitative limits for disposal are subject to local regulations, the following table
summarizes key physical and toxicological data for Diallyl 2,2'-oxydiethyl dicarbonate.

Property Value

CAS Number 142-22-3

Molecular Formula C12H1807

Density 1.15 g/mL at 25°C

Boiling Point 161°C at 2 mm Hg

Melting Point -4°C

Flash Point >230°F (>110°C)

Acute Toxicity (Oral) LD50 oral in rat: 426 mg/kg

Data sourced from various chemical safety databases.[5]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of Diallyl 2,2'-
oxydiethyl dicarbonate.
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Start: Diallyl 2,2'-oxydiethyl dicarbonate Waste Generated

Collect waste in a suitable, closed container

Is there a spill?

Yes No

Contain spill with inert absorbent Label container clearly as Hazardous Waste

Y

Store in a cool, dry, and dark location

Y

Contact licensed hazardous waste disposal service

Y

IArrange for transport to an approved facility (e.g., industrial combustion plant),

Y

Document disposal according to regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Diallyl 2,2'-oxydiethyl dicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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